1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C19H21F3N4OS/c1-14-23-16(19(20,21)22)13-17(24-14)25-8-10-26(11-9-25)18(27)7-12-28-15-5-3-2-4-6-15/h2-6,13H,7-12H2,1H3
• InChI Key: IPYCHNCXWRKGON-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)CCSC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C19H21F3N4OS
• Molecular Weight: 410.5 g/mol
• CAS No.: 2034412-80-9

Description

1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one is a useful research compound. Its molecular formula is C19H21F3N4OS and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications

Antineoplastic Applications

Flumatinib, an analog of the mentioned compound, is a novel antineoplastic tyrosine kinase inhibitor that has undergone Phase I clinical trials in China for the treatment of chronic myelogenous leukemia (CML). It has been studied for its metabolism in CML patients, revealing the presence of multiple metabolites, indicating its complex metabolic pathway in humans which involves N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, among others (Gong et al., 2010).

Antimicrobial Activity

Derivatives bearing thiazole/benzothiazole rings and incorporated with the pyrimidinyl piperazine structure have been synthesized and evaluated for their antimicrobial activity. Notably, specific derivatives have shown high antimicrobial activity, underscoring the potential of such compounds in developing new antimicrobial agents (Yurttaş et al., 2016).

Kinase Inhibition and Antitumor Activity

The synthesis and evaluation of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines have revealed potential antiproliferative effects. Among these, certain compounds have demonstrated good activity on various cell lines, highlighting their potential as anticancer agents (Mallesha et al., 2012).

Enzyme Inhibition for Therapeutic Applications

In the context of enzyme inhibition, one study focused on the identification of a compound as a potent and orally available Glycine Transporter 1 (GlyT1) inhibitor. This compound exhibited a favorable pharmacokinetics profile and increased cerebrospinal fluid concentration of glycine in rats, suggesting its utility in central nervous system disorders (Yamamoto et al., 2016).